Vibrational blue shift of coordinated N2 in [Fe3O(OAc)6(N2)n]+: “non-classical” dinitrogen complexes†

Chemical Communications Pub Date: 2016-12-02 DOI: 10.1039/C6CC07481B

Abstract

We present “non-classical” dinitrogen Fe(III) oxo acetate complexes in vacuo utilizing Infrared Photodissociation (IR-PD) at cryo temperatures. The IR-PD spectra reveal a blue shift of the N2 stretching vibration frequencies in the complexes. Density Functional Theory (DFT) calculations confirm the experiments and indicate strengthened N–N bonds due to pronounced σ bonding and a lack of π back donation.

Graphical abstract: Vibrational blue shift of coordinated N2 in [Fe3O(OAc)6(N2)n]+: “non-classical” dinitrogen complexes
Vibrational blue shift of coordinated N2 in [Fe3O(OAc)6(N2)n]+: “non-classical” dinitrogen complexes†
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